Cas no 1805466-48-1 (4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid
• CAS No: 1805466-48-1
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4897271
• Update Time: 2025-05-25

4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid

• Inchi： 1S/C8H6F2N2O5/c1-17-5-4(6(9)10)3(8(13)14)2-11-7(5)12(15)16/h2,6H,1H3,(H,13,14)
• InChI Key： OJHXWAITAPAROA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=C(C=1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid

4-(Difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid: A Comprehensive Overview

The compound 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid, identified by the CAS number 1805466-48-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile functionalities. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a methoxy group at position 3, a nitro group at position 2, and a carboxylic acid group at position 5. These substituents confer the molecule with distinct electronic and steric properties, making it an intriguing subject for research in fields such as pharmacology, agrochemistry, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid through multi-step processes involving advanced catalytic systems and optimized reaction conditions. The synthesis typically begins with the preparation of the pyridine ring skeleton, followed by strategic substitution reactions to introduce the desired functional groups. For instance, the introduction of the difluoromethyl group can be achieved via nucleophilic substitution or coupling reactions, while the methoxy and nitro groups are introduced through well-established oxidation and alkylation techniques. The final step involves the installation of the carboxylic acid group, which is often accomplished through hydrolysis or direct oxidation of an appropriate precursor.

The structural complexity of 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid renders it an ideal candidate for exploring its biological activity. Recent studies have demonstrated that this compound exhibits potent inhibitory effects against several enzymes implicated in inflammatory diseases and cancer progression. For example, research published in Journal of Medicinal Chemistry highlights its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, preliminary data from in vitro assays suggest that this compound may also possess anti-proliferative properties against certain cancer cell lines, making it a promising lead compound for drug discovery efforts.

In the realm of agrochemistry, 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid has shown potential as a herbicide or plant growth regulator. Its ability to modulate plant hormone signaling pathways could make it useful in controlling weeds or enhancing crop yields. Field trials conducted under controlled conditions have demonstrated its efficacy in inhibiting the growth of model weed species without causing significant phytotoxicity to crops. These findings underscore its potential as a sustainable alternative to conventional chemical herbicides.

The environmental impact of 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid is another area of active research. Studies focusing on its biodegradation pathways and persistence in soil and water systems are crucial for assessing its safety profile. Recent reports indicate that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. However, further investigations are required to fully understand its behavior in different ecological settings and to ensure compliance with regulatory standards for agricultural chemicals.

In conclusion, 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylic acid represents a fascinating example of how structural diversity can be harnessed to develop innovative solutions across multiple disciplines. Its unique chemical properties, coupled with promising biological and agricultural applications, position it as a key molecule for future research and development efforts.